4,5-dichloro-2-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide

• IUPAC Name: 4,5-dichloro-2-methyl-N-naphthalen-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H13Cl2NO2S/c1-11-8-15(18)16(19)10-17(11)23(21,22)20-14-7-6-12-4-2-3-5-13(12)9-14/h2-10,20H,1H3
• InChI Key: IKOZZIUPWZLUKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC3=CC=CC=C3C=C2)Cl)Cl
• Molecular Formula: C17H13Cl2NO2S
• Molecular Weight: 366.3 g/mol

Description

4,5-dichloro-2-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide is a compound that belongs to the class of sulfonamides. Sulfonamides are a group of drugs that exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-tetrahydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma.

Synthesis Analysis

The synthesis of sulfonamides, including 4,5-dichloro-2-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide, can be achieved through various methods. One common method involves the use of sulfonyl chlorides, which are activated towards nucleophilic addition with amines to provide the corresponding sulfonamides. Another method involves the use of sulfonic acids or its sodium salts under microwave irradiation.

Molecular Structure Analysis

The molecular structure of 4,5-dichloro-2-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide is characterized by the presence of a sulfonamide functional group, which is an organo-sulphur compound containing the -SO2NH2 and/or -SO2NH- group. The compound also contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Safety and Hazards

Sulfonamides, including 4,5-dichloro-2-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide, can cause various side effects including diseases of the digestive and respiratory tracts. Some of the non-allergic reactions include diarrhea, nausea, vomiting, dizziness, candidiasis, folate deficiency, and headaches. When used in large doses, sulfonamides may cause a strong allergic reaction.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes, influencing a range of biological processes .

Mode of Action

These interactions can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Similar compounds have been shown to influence a variety of pathways, including those involved in inflammation, cell proliferation, and apoptosis .

Pharmacokinetics

Its metabolism and excretion would likely involve the liver and kidneys, respectively .

Result of Action

Based on the activities of similar compounds, it may have potential anti-inflammatory, antiviral, or anticancer effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and, consequently, its activity .